4-[3-(diethylamino)propoxy]Benzenamine

• Molecular Formula: C13H22N2O
• Molecular Weight: 222.33 g/mol
• IUPAC Name: 4-[3-(diethylamino)propoxy]aniline
• InChI: InChI=1S/C13H22N2O/c1-3-15(4-2)10-5-11-16-13-8-6-12(14)7-9-13/h6-9H,3-5,10-11,14H2,1-2H3
• InChI Key: WQQRLTZBDUWWAU-UHFFFAOYSA-N
• SMILES: CCN(CC)CCCOC1=CC=C(C=C1)N

Description

4-[3-(diethylamino)propoxy]Benzenamine is a useful research compound. Its molecular formula is C13H22N2O and its molecular weight is 222.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of diethyl-[3-(4-nitro-phenoxy)-propyl]-amine (15.2 g, 60.4 mmol) is dissolved in absolute ethanol (350 mL) and to this solution is added hydrazine monohydrate (18 mL, 6 equiv.) followed by the addition of a small portion of Raney nickel. The reaction mixture is heated to 50° C. with stirring for 3 h until all gas evolution has ceased. The reaction mixture is filtered through celite to remove the Raney nickel. The filtrate is concentrated under reduced pressure to give the named compound as a greenish brown oil (quantitative). This material is carried on in subsequent steps without purification.

Synthesis routes and methods II

Procedure details

The N,N-diethyl-N-[3-(4-nitrophenoxy)propyl]amine (2 mmol) obtained above was dissolved in MeOH (10 mL) and hydrogenated in the presence of 10% Pd/C (10 mg) until completion as indicated by TLC or HPLC, according to General Procedure H. The reaction mixture was then filtered to remove the catalyst. The solvent was removed in vacuuo to afford the desired 4-(N,N-diethylaminopropoxy)aniline, which was used directly for further transformation without further purification.